Cas no 25912-36-1 (4(1H)-Pyrimidinone,2,3-dihydro-5-(phenylmethyl)-2-thioxo-)

• Product Name: 4(1H)-Pyrimidinone,2,3-dihydro-5-(phenylmethyl)-2-thioxo-
• CAS No: 25912-36-1
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• CID: 266665
• PubChem ID: 3987924
• Update Time: 2025-11-06

4(1H)-Pyrimidinone,2,3-dihydro-5-(phenylmethyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2,3-dihydro-5-(phenylmethyl)-2-thioxo-
• 5-benzyl-2-sulfanylidene-1H-pyrimidin-4-one
• 5-benzyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 5-Benzyl-2-thio-uracil
• 5-Benzyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-on
• 5-benzyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• 5-benzyl-2-tioxo-2,3-dihydro-pyrimidine-4(1H)-one
• 5-benzyluracil
• 5-Benzyl-2-sulfanylidene-2,3-dihydropyrimidin-4(1H)-one
• 4(1H)-Pyrimidinone, 2,3-dihydro-5-(phenylmethyl)-2-thioxo-
• NSC78394
• 5-benzyl-2-sulfanyl-3,4-dihydropyrimidin-4-one
• 25912-36-1
• FT-0758756
• NSC-78394
• SCHEMBL4418633
• Z3251702531
• DTXSID50398404
• EN300-6738669

• Inchi： 1S/C11H10N2OS/c14-10-9(7-12-11(15)13-10)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,12,13,14,15)
• InChI Key： IQONBPISLRWNJP-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C(N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.05100
• Monoisotopic Mass: 218.051384
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2
• XLogP3: 1.6

Experimental Properties

• Density: 1.32
• Refractive Index: 1.678
• PSA: 80.74000
• LogP: 2.02330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 4(1H)-Pyrimidinone,2,3-dihydro-5-(phenylmethyl)-2-thioxo-

4(1H)-Pyrimidinone, 2,3-dihydro-5-(phenylmethyl)-2-thioxo

The compound with CAS No. 25912-36-1, known as 4(1H)-Pyrimidinone, 2,3-dihydro-5-(phenylmethyl)-2-thioxo, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrimidinones, which are widely studied for their potential applications in drug development. The structure of this molecule is characterized by a pyrimidine ring system with a thioxo group at position 2 and a phenylmethyl substituent at position 5. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of 4(1H)-Pyrimidinone derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of this compound as a precursor for the synthesis of bioactive molecules targeting various diseases, including cancer and inflammatory disorders. The thioxo group in the molecule plays a crucial role in modulating its reactivity and selectivity, making it an attractive candidate for further investigation.

The synthesis of 4(1H)-Pyrimidinone, 2,3-dihydro-5-(phenylmethyl)-2-thioxo involves a series of well-established organic reactions. One common approach is the cyclization of appropriate thioamides or thiosemicarbazides under specific conditions to form the pyrimidinone ring. The phenylmethyl substituent can be introduced through alkylation or coupling reactions, depending on the desired regiochemistry. The optimization of these reaction conditions has been a focus of recent research to enhance yield and purity.

In terms of biological activity, this compound has shown promising results in preliminary assays. For example, studies have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways, such as kinases and proteases. These findings suggest that 4(1H)-Pyrimidinone derivatives could serve as lead compounds for the development of targeted therapies. Furthermore, ongoing research is exploring its potential as an anti-inflammatory agent due to its ability to modulate cytokine production.

The application of 4(1H)-Pyrimidinone in drug design is further supported by its structural versatility. The phenylmethyl group provides additional sites for functionalization, allowing researchers to explore various substitution patterns and optimize pharmacokinetic properties such as solubility and bioavailability. This flexibility makes it an ideal scaffold for designing molecules with enhanced therapeutic potential.

From an industrial perspective, the synthesis and characterization of 4(1H)-Pyrimidinone derivatives are increasingly being integrated into high-throughput screening platforms. These platforms enable rapid assessment of their biological activity and toxicity profiles, accelerating the drug discovery process. Additionally, advancements in computational chemistry have facilitated the modeling of this compound's interactions with target proteins at the molecular level, providing deeper insights into its mechanism of action.

In conclusion, 4(1H)-Pyrimidinone, 2,3-dihydro-5-(phenylmethyl)-2-thioxo represents a valuable compound in contemporary chemical research. Its unique structure and promising biological activity make it a focal point for further exploration in both academic and industrial settings. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing novel therapeutic strategies.